Cas no 325980-06-1 (N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dipropylsulfamoyl)benzamide)
N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dipropylsulfamoyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dipropylsulfamoyl)benzamide
- F0214-0210
- AKOS003629141
- (E)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dipropylsulfamoyl)benzamide
- N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-(dipropylsulfamoyl)benzamide
- EU-0070117
- N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(dipropylsulfamoyl)benzamide
- SR-01000420039-1
- 325980-06-1
- SR-01000420039
- Oprea1_445189
- Benzamide, N-(3,6-dimethyl-2(3H)-benzothiazolylidene)-4-[(dipropylamino)sulfonyl]-
-
- Inchi: 1S/C22H27N3O3S2/c1-5-13-25(14-6-2)30(27,28)18-10-8-17(9-11-18)21(26)23-22-24(4)19-12-7-16(3)15-20(19)29-22/h7-12,15H,5-6,13-14H2,1-4H3
- InChI Key: CJHOSKWNIMEHJF-UHFFFAOYSA-N
- SMILES: C(N=C1N(C)C2=CC=C(C)C=C2S1)(=O)C1=CC=C(S(N(CCC)CCC)(=O)=O)C=C1
Computed Properties
- Exact Mass: 445.14938408g/mol
- Monoisotopic Mass: 445.14938408g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 720
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.25±0.1 g/cm3(Predicted)
- Boiling Point: 606.3±65.0 °C(Predicted)
- pka: -0.63±0.20(Predicted)
N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dipropylsulfamoyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0214-0210-2μmol |
N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(dipropylsulfamoyl)benzamide |
325980-06-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0214-0210-5μmol |
N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(dipropylsulfamoyl)benzamide |
325980-06-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0214-0210-10μmol |
N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(dipropylsulfamoyl)benzamide |
325980-06-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0214-0210-20μmol |
N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(dipropylsulfamoyl)benzamide |
325980-06-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0214-0210-1mg |
N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(dipropylsulfamoyl)benzamide |
325980-06-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0214-0210-2mg |
N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(dipropylsulfamoyl)benzamide |
325980-06-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0214-0210-3mg |
N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(dipropylsulfamoyl)benzamide |
325980-06-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0214-0210-4mg |
N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(dipropylsulfamoyl)benzamide |
325980-06-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0214-0210-5mg |
N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(dipropylsulfamoyl)benzamide |
325980-06-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0214-0210-10mg |
N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(dipropylsulfamoyl)benzamide |
325980-06-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dipropylsulfamoyl)benzamide Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dipropylsulfamoyl)benzamide
Comprehensive Guide to N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dipropylsulfamoyl)benzamide (CAS No. 325980-06-1)
N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dipropylsulfamoyl)benzamide (CAS 325980-06-1) is a specialized organic compound with a unique molecular structure that combines benzothiazole and benzamide functionalities. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a bioactive intermediate. The presence of the dipropylsulfamoyl group enhances its solubility and bioavailability, making it a promising candidate for drug development.
Researchers are increasingly interested in N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dipropylsulfamoyl)benzamide due to its structural similarity to known enzyme inhibitors. Recent studies suggest its potential role in modulating specific biological pathways, which aligns with the growing demand for targeted therapies in precision medicine. The compound's benzothiazole core is particularly noteworthy, as this moiety is frequently found in molecules with antimicrobial and anti-inflammatory properties.
The synthesis of CAS 325980-06-1 involves multi-step organic reactions, with careful control of reaction conditions to maintain the (2E)-configuration of the imine bond. This stereochemical feature is crucial for the compound's biological activity and distinguishes it from related derivatives. Analytical characterization typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the molecular structure and purity.
In material science applications, N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dipropylsulfamoyl)benzamide has shown promise as a building block for functional materials. Its extended conjugated system and electron-withdrawing sulfamoyl group make it interesting for developing organic semiconductors or photoactive compounds. These properties are particularly relevant to current research trends in organic electronics and sustainable energy solutions.
The stability profile of 325980-06-1 under various environmental conditions has been extensively studied. The compound demonstrates good thermal stability up to 200°C and shows moderate solubility in common organic solvents while being sparingly soluble in water. These physicochemical properties are essential considerations for formulation scientists working on delivery systems for potential therapeutic applications.
From a commercial perspective, N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dipropylsulfamoyl)benzamide is available in research quantities from specialized chemical suppliers. The global market for such fine chemicals is expanding rapidly, driven by increased R&D investment in life sciences and advanced materials. Current pricing trends reflect the compound's specialized nature and the complexity of its synthesis.
Safety assessments indicate that proper handling procedures should be followed when working with CAS 325980-06-1, including the use of personal protective equipment in laboratory settings. While not classified as highly hazardous, standard precautions for handling organic compounds should be observed. Material Safety Data Sheets (MSDS) provide detailed handling instructions for this chemical entity.
Recent patent literature reveals growing intellectual property activity surrounding derivatives of N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dipropylsulfamoyl)benzamide, particularly in medicinal chemistry applications. Several patent families claim novel synthetic methods and specific therapeutic uses for related compounds, indicating the pharmaceutical industry's interest in this chemical scaffold.
Analytical methods for quantifying 325980-06-1 in various matrices have been developed, employing techniques such as HPLC with UV or mass spectrometric detection. These methods are crucial for quality control in manufacturing and for pharmacokinetic studies in drug development programs. The compound shows characteristic absorption maxima in the UV-visible spectrum, which aids in its identification and quantification.
Environmental fate studies suggest that N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dipropylsulfamoyl)benzamide undergoes moderate biodegradation under aerobic conditions. Its environmental persistence and ecotoxicological profile are subjects of ongoing research, particularly in light of increasing regulatory scrutiny of chemical substances. These studies are essential for assessing the compound's environmental impact and developing appropriate disposal protocols.
The crystalline form of CAS 325980-06-1 has been characterized by single-crystal X-ray diffraction, revealing important details about its molecular packing and intermolecular interactions. Such structural information is valuable for understanding the compound's solid-state properties and potential polymorphic behavior, which can significantly impact its performance in various applications.
Future research directions for N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dipropylsulfamoyl)benzamide may explore its potential as a scaffold for developing novel kinase inhibitors or as a ligand in catalytic systems. The compound's versatility and the ability to modify its structure at multiple sites make it an attractive starting point for medicinal chemistry and materials science innovation.
325980-06-1 (N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dipropylsulfamoyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)